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and Key Applications of Ethylene Carbonate for Researchers, Scientists, and Drug
Development Professionals.

Ethylene carbonate (EC) is a cyclic carbonate ester of significant interest across various
scientific disciplines. Its unique properties, including a high dielectric constant and excellent
solvency, have established it as a critical component in lithium-ion battery electrolytes.[1]
Beyond energy storage, its utility extends to chemical synthesis, serving as a polar solvent and
a reactant in the production of various organic compounds.[2] This guide provides a detailed
overview of the fundamental properties of ethylene carbonate, methodologies for their
measurement, and key reaction pathways and workflows relevant to researchers.

Core Physicochemical Properties

Ethylene carbonate, with the chemical formula C3H4Os, is a colorless and odorless solid at
room temperature, transitioning to a liquid state slightly above ambient temperatures.[3][4] Its
high polarity and strong intermolecular forces result in a high boiling point and a high dielectric
constant.[5]

Summary of Physical and Chemical Properties

The fundamental physical and chemical properties of ethylene carbonate are summarized in
the tables below for easy reference and comparison.
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Table 1: General and Physical Properties of Ethylene Carbonate

Property Value References
Chemical Formula C3H40s3 [3]
IUPAC Name 1,3-dioxolan-2-one [3]
Molecular Weight 88.06 g/mol [3]
Appearance White to yellow crystalline solid  [3]
Odor Odorless [3]
Density 1.321 g/cm3 at 25 °C [31[6]
Melting Point 34 to 37 °C (307 to 310 K) [3]
Boiling Point 243 to 248 °C (516 to 521 K) [3]
Flash Point 143 to 160 °C (416 to 433 K) [1]
Vapor Pressure <0.1 mbar at 20 °C [7]

Table 2: Electrical and Solubility Properties of Ethylene Carbonate

Property Value References
Dielectric Constant ~89.6 at 40 °C [8]
Dipole Moment 49D
Viscosity 1.90 mPa:s at 40 °C [9][10]
Solubility in Water Soluble [3]
Soluble in ethanol, acetone,

o ) ethyl acetate, benzene, and

Solubility in Organic Solvents [1][11][12]

chloroform. Insoluble in

gasoline and turpentine oil.

Key Experimental Protocols
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Accurate determination of the physicochemical properties of ethylene carbonate is crucial for
its application in research and development. This section outlines the general methodologies
for measuring viscosity, dielectric constant, and solubility.

Viscosity Measurement

The viscosity of liquid ethylene carbonate is a critical parameter, especially in electrolyte
formulations, as it influences ion mobility. A rotational viscometer is a common instrument for
this measurement.[6]

General Methodology:

o Sample Preparation: Ethylene carbonate is a solid at room temperature and must be
melted by heating it to a temperature above its melting point (e.g., 40 °C). The temperature
should be precisely controlled throughout the measurement.

e Instrument Setup: A rotational viscometer with a suitable spindle is selected based on the
expected viscosity of the liquid. The instrument should be calibrated using a standard fluid
with a known viscosity.[13]

o Measurement: The spindle is immersed in the molten ethylene carbonate to a specified
depth. The viscometer is started, and the spindle rotates at a constant speed. The instrument
measures the torque required to rotate the spindle, which is then used to calculate the
viscosity.[13] The reading should be taken after the value has stabilized.[14]

o Data Recording: The viscosity value, along with the temperature and the spindle speed, are
recorded. Multiple measurements should be performed to ensure accuracy.

Note: The specific spindle type, rotational speed, and temperature must be determined and
optimized by the researcher based on the specific instrument and experimental conditions.

Dielectric Constant Measurement

The high dielectric constant of ethylene carbonate is fundamental to its ability to dissolve salts
in battery electrolytes. The parallel plate capacitor method is a common technique to determine
the dielectric constant of a liquid.[9]

General Methodology:
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o Sample Preparation: Molten ethylene carbonate is used as the dielectric material.

¢ Instrument Setup: A dielectric constant measurement setup typically consists of a parallel
plate capacitor, a capacitance meter, and a sample holder. The instrument is calibrated, often
by measuring the capacitance of the empty cell (with air as the dielectric).[15][16]

o Measurement: The molten ethylene carbonate is introduced between the plates of the
capacitor. The capacitance of the capacitor with the ethylene carbonate is then measured.
[15][16]

o Calculation: The dielectric constant (€) is calculated using the formula: € = C_sample / C_air,
where C_sample is the capacitance with the ethylene carbonate sample and C_air is the
capacitance with air as the dielectric.[17]

Note: The geometry of the capacitor plates and the frequency at which the measurement is
performed are important parameters that need to be controlled and reported.

Solubility Determination

Understanding the solubility of ethylene carbonate in various solvents is essential for its use in
formulations and synthesis.

General Methodology:

o Sample Preparation: A known amount of ethylene carbonate is added to a known amount
of the solvent in a sealed container.

» Equilibration: The mixture is agitated at a constant temperature for a sufficient period to
ensure that equilibrium is reached.

o Analysis: After equilibration, the concentration of the dissolved ethylene carbonate in the
solvent is determined. This can be done using various analytical techniques, such as
chromatography (e.g., GC or HPLC) or spectroscopy, after separating the undissolved solid.
[18]

o Data Reporting: The solubility is typically reported as grams of solute per 100 grams of
solvent at a specific temperature.
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Note: The choice of analytical method will depend on the solvent and the required accuracy of
the measurement.

Key Processes and Logical Workflows

The following diagrams, generated using the DOT language, illustrate important processes
involving ethylene carbonate.

Synthesis of Ethylene Carbonate

Ethylene carbonate is commercially produced by the reaction of ethylene oxide with carbon
dioxide, often in the presence of a catalyst.[19]
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Caption: Synthesis of Ethylene Carbonate from Ethylene Oxide and CO:..

Lithium-lon Battery Electrolyte Preparation Workflow

Ethylene carbonate is a key solvent in the formulation of electrolytes for lithium-ion batteries.
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Caption: General workflow for preparing a lithium-ion battery electrolyte.

Solid Electrolyte Interphase (SEI) Formation
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On the surface of the graphite anode in a lithium-ion battery, ethylene carbonate decomposes
during the initial charging cycles to form a protective layer known as the Solid Electrolyte
Interphase (SEI).[12]
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Caption: Simplified mechanism of SEI formation from ethylene carbonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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